Cas no 64656-41-3 (3-Methylcrotonyl L-Carnitine)

• Product Name: 3-Methylcrotonyl L-Carnitine
• CAS No: 64656-41-3
• Molecular Formula: C₁₂H₂₁NO₄
• Molecular Weight: 243.29944
• CID: 1061812
• PubChem ID: 71750254

3-Methylcrotonyl L-Carnitine Properties

Names and Identifiers

• 3-Methylcrotonyl L-Carnitine
• 3-Methylcrotonyl L-Carnitine Chloride
• (3R)-3-(3-methylbut-2-enoyloxy)-4-(trimethylazaniumyl)butanoate
• 3-Methylcrotonyl L-C
• (2R)-3-Carboxy-N,N,N-trimethyl-2-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-1-propanaminium inner salt
• (3R)-3-[(3-Methylbut-2-enoyl)oxy]-4-(trimethylazaniumyl)butanoate
• Isopentenoyl Carnitine Inner Salt
• 256928-63-9
• DTXSID80858026
• 3-Methylcrotonylcarnitine
• 3-Methylcrotonyl-L-carnitine
• 64656-41-3

• InChIKey： KGPNNIOVWVIXOR-SNVBAGLBSA-N
• Inchi： InChI=1S/C12H21NO4/c1-9(2)6-12(16)17-10(7-11(14)15)8-13(3,4)5/h6,10H,7-8H2,1-5H3/t10-/m1/s1
• SMILES： CC(=CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 243.14705815g/mol
• Heavy Atom Count: 17
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Optical Activity: [α]/D -18±2°, c = 0.1 in H2O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Acyl carnitines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl carnitines